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Compound of Interest

Compound Name: 3,4-Difluorobenzophenone

Cat. No.: B1332399 Get Quote

Essential Safety and Handling Guide for 3,4-
Difluorobenzophenone
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3,4-Difluorobenzophenone, tailored for researchers, scientists, and drug

development professionals. Following these procedures is critical for ensuring laboratory safety

and proper environmental stewardship.

Hazard Identification and Safety Data
3,4-Difluorobenzophenone is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as causing skin irritation, serious eye irritation, and may

cause respiratory irritation.[1]

Quantitative Data Summary:
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Property Value Source

CAS Number 85118-07-6 [1][2][3]

Molecular Formula C₁₃H₈F₂O [3]

Molecular Weight 218.20 g/mol [3]

Appearance
White to light yellow to light

orange powder/crystal
[3]

Melting Point 53-57 °C [3]

Purity ≥ 98% (GC) [3]

Storage Temperature

Room Temperature

(Recommended in a cool, dark

place, <15°C)

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

chemical exposure.[4][5] The following PPE is mandatory when handling 3,4-
Difluorobenzophenone:

Eye and Face Protection: Chemical safety goggles or a face shield must be worn.[1]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Always inspect

gloves for tears or holes before use and replace them immediately if compromised.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-X6.pdf
https://www.chemicalbook.com/msds/3-4-difluorobenzophenone.htm
https://www.chemimpex.com/products/45604
https://www.chemimpex.com/products/45604
https://www.chemimpex.com/products/45604
https://www.chemimpex.com/products/45604
https://www.chemimpex.com/products/45604
https://www.chemimpex.com/products/45604
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-X6.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-X6.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-X6.pdf
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/product/b1332399?utm_src=pdf-body
https://www.benchchem.com/product/b1332399?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-X6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat: A flame-resistant lab coat should be worn to protect from splashes and spills.

Footwear: Closed-toe shoes are mandatory.

Respiratory Protection: Handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust particles. If ventilation is

inadequate, a NIOSH-approved respirator for dusts should be used.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and preventing

accidents.

Pre-Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3,4-Difluorobenzophenone.

Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Cover the work

surface with disposable bench paper.

Assemble Materials: Gather all necessary equipment, including spatulas, weighing paper,

and labeled containers, within the fume hood to avoid unnecessary movement of the

chemical.

Handling:

Don PPE: Put on all required personal protective equipment.

Weighing:

Perform all weighing operations within the chemical fume hood.

To minimize dust generation, do not pour the powder directly from the bottle. Use a clean

spatula to transfer small amounts.

Keep the container closed when not in use.
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Transferring: When transferring the chemical, do so carefully to avoid creating dust. If

transferring to a solution, add the powder slowly to the solvent.

Post-Handling:

Clean all equipment and the work area thoroughly after use. Wet cleaning methods or a

HEPA vacuum are recommended for any spilled powder.

Decontaminate the exterior of all containers before removing them from the fume hood.

Wash hands thoroughly with soap and water after handling is complete, even if gloves

were worn.

Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.

Waste Segregation and Collection:

Solid Waste: All solid 3,4-Difluorobenzophenone waste, including contaminated weighing

paper and disposable lab materials, must be placed in a clearly labeled, sealed hazardous

waste container.

Liquid Waste: Solutions containing 3,4-Difluorobenzophenone should be collected in a

separate, labeled hazardous waste container for liquids. Do not mix with incompatible waste

streams.

Empty Containers:

Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

Collect all rinsate as liquid hazardous waste.

After rinsing and allowing the container to dry in a well-ventilated area (like the back of a

fume hood), deface the original label.

The cleaned container can then be disposed of according to your institution's guidelines

for regular laboratory glass or plastic waste.
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Disposal Method:

All hazardous waste containing 3,4-Difluorobenzophenone should be disposed of through

an approved waste disposal plant, typically via incineration in a licensed facility.[1] Contact

your institution's Environmental Health and Safety (EHS) department to arrange for pickup

and disposal.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. If skin irritation occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the

person is not breathing, provide artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Spills:

Minor Spills: For small spills within a fume hood, use dry clean-up procedures to avoid

generating dust. Carefully sweep or vacuum the material and place it in a sealed, labeled

container for disposal.

Major Spills: For larger spills or spills outside of a fume hood, evacuate the area and alert

your institution's EHS office immediately.

Visual Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 3,4-Difluorobenzophenone

Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Review SDS

Prepare Fume Hood

Don PPE

Weigh Chemical

Begin Handling

Transfer Chemical

Perform Experiment

Clean Work Area

Experiment Complete

Segregate Waste
(Solid, Liquid, Sharps)

Generate Waste

Decontaminate Equipment

Remove PPE

Wash Hands

Contact EHS for Pickup

Final Step

Label Hazardous Waste

Store in Satellite Accumulation Area

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 3,4-Difluorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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